![molecular formula C15H8O5 B610932 sparstolonin B CAS No. 1259330-61-4](/img/structure/B610932.png)
sparstolonin B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Anti-Angiogenic Properties : SsnB inhibits angiogenesis, a process crucial in tumor growth and other disorders. It blocks endothelial cell tube formation and migration, downregulates genes related to cell proliferation and cell cycle, and causes a reduction in capillary length and branching in ex vivo assays (Bateman et al., 2013).
Attenuation of Spinal Cord Injury (SCI) Induced Inflammation : In SCI models, SsnB reduced inflammation and apoptosis by modulating the TLR4/MyD88/NF‑κB signaling pathway. It decreased mRNA expression of proinflammatory cytokines and activities of inflammatory markers (Yuan et al., 2018).
Reduction of Vascular Inflammation : SsnB suppresses lipopolysaccharide-induced inflammation in human umbilical vein endothelial cells (HUVECs), including reducing the expression of inflammatory cytokines and adhesion molecules (Liang et al., 2013).
Potential in Treating Toll-like Receptor-mediated Inflammatory Disorders : SsnB is studied for its selective suppression of Toll-like receptors (TLRs) in various inflammatory models, suggesting its potential as a therapeutic agent for TLR-mediated inflammatory disorders (Yepuri et al., 2019).
Effects on Prostate Cancer : SsnB inhibits prostate cancer cell proliferation, migration, and invasion, induces apoptosis, and suppresses the PI3K/AKT pathway by increasing reactive oxygen species (ROS) accumulation, suggesting its utility as an adjuvant therapy for prostate cancer (Liu et al., 2021).
Inhibition of HIV-1 Transcription : SsnB has been found to inhibit HIV-1 transcription, potentially serving as a new drug in HIV treatment (Deng et al., 2015).
Effects on Obesity and Inflammation : SsnB inhibits inflammation in adipocytes and may have anti-obesity properties. It activates PPAR-γ and reduces cytokine production in 3T3-L1 adipocytes, also showing efficacy in reducing body weight and serum lipid levels in high fat diet-induced obese rats (Wang et al., 2015).
Alleviation of Neuropathic Pain : SsnB alleviates neuropathic pain by suppressing TLR‑2 and TLR‑4, suggesting its potential as a treatment for neuropathic pain (Jin et al., 2017).
properties
IUPAC Name |
4,14-dihydroxy-8,15-dioxatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2(7),3,5,9(17),10,13-heptaen-12-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8O5/c16-7-1-3-11-8(5-7)9-6-19-15(18)14-10(17)2-4-12(20-11)13(9)14/h1-6,16,18H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUPDHLFGNQEASI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1O)C3=COC(=C4C3=C(O2)C=CC4=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.22 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
sparstolonin B |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.